N-benzyl-6-methoxy-N-[(2-methyl-1,3-oxazol-5-yl)methyl]-3,4-dihydro-2H-chromen-4-amine

• IUPAC Name: N-benzyl-6-methoxy-N-[(2-methyl-1,3-oxazol-5-yl)methyl]-3,4-dihydro-2H-chromen-4-amine
• InChI: InChI=1S/C22H24N2O3/c1-16-23-13-19(27-16)15-24(14-17-6-4-3-5-7-17)21-10-11-26-22-9-8-18(25-2)12-20(21)22/h3-9,12-13,21H,10-11,14-15H2,1-2H3
• InChI Key: ZZAYNCOREDRDKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(O1)CN(CC2=CC=CC=C2)C3CCOC4=C3C=C(C=C4)OC
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

N-benzyl-6-methoxy-N-[(2-methyl-1,3-oxazol-5-yl)methyl]-3,4-dihydro-2H-chromen-4-amine is a complex organic compound that belongs to the class of chromen-4-amines. This compound features a benzyl group, a methoxy group, and an oxazolylmethyl group attached to a chromen-4-amine core. The unique structure of this compound makes it an interesting subject for various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-6-methoxy-N-[(2-methyl-1,3-oxazol-5-yl)methyl]-3,4-dihydro-2H-chromen-4-amine typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Chromen-4-amine Core: This can be achieved through the cyclization of appropriate phenolic precursors under acidic or basic conditions.

Introduction of the Methoxy Group: The methoxy group can be introduced via methylation reactions using reagents such as methyl iodide or dimethyl sulfate.

Attachment of the Benzyl Group: Benzylation can be performed using benzyl halides in the presence of a base like sodium hydride or potassium carbonate.

Formation of the Oxazolylmethyl Group: This step involves the synthesis of the oxazole ring, which can be achieved through cyclization reactions involving appropriate amides and aldehydes.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-6-methoxy-N-[(2-methyl-1,3-oxazol-5-yl)methyl]-3,4-dihydro-2H-chromen-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Benzyl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-benzyl-6-methoxy-N-[(2-methyl-1,3-oxazol-5-yl)methyl]-3,4-dihydro-2H-chromen-4-amine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-benzyl-6-methoxy-N-[(2-methyl-1,3-oxazol-5-yl)methyl]-3,4-dihydro-2H-chromen-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

N-benzyl-6-methoxy-3,4-dihydro-2H-chromen-4-amine: Lacks the oxazolylmethyl group.

N-benzyl-3,4-dihydro-2H-chromen-4-amine: Lacks both the methoxy and oxazolylmethyl groups.

6-methoxy-N-[(2-methyl-1,3-oxazol-5-yl)methyl]-3,4-dihydro-2H-chromen-4-amine: Lacks the benzyl group.

Uniqueness

N-benzyl-6-methoxy-N-[(2-methyl-1,3-oxazol-5-yl)methyl]-3,4-dihydro-2H-chromen-4-amine is unique due to the presence of all three functional groups (benzyl, methoxy, and oxazolylmethyl) attached to the chromen-4-amine core. This combination of functional groups imparts distinct chemical and biological properties to the compound, making it a valuable subject for research and development.